2-[(2-anilino-2-oxoethyl)thio]-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[2-(3-nitroanilino)-2-oxoethyl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H15N3O4S/c20-15(17-12-5-2-1-3-6-12)10-24-11-16(21)18-13-7-4-8-14(9-13)19(22)23/h1-9H,10-11H2,(H,17,20)(H,18,21)
• InChI Key: ISRWSQAIWVGUTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

2-[(2-anilino-2-oxoethyl)thio]-N-(3-nitrophenyl)acetamide, also known as ANOATE, is a chemical compound that has been extensively studied for its potential applications in scientific research. ANOATE is a thioester derivative of acetamide and has a molecular formula of C18H16N2O4S.

Scientific Research Applications

2-[(2-anilino-2-oxoethyl)thio]-N-(3-nitrophenyl)acetamide has been shown to have potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to enhance the activity of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that is involved in learning and memory. This compound has been shown to increase the amplitude and frequency of NMDA receptor-mediated currents, which can lead to enhanced synaptic plasticity and improved learning and memory.

Mechanism of Action

The mechanism of action of 2-[(2-anilino-2-oxoethyl)thio]-N-(3-nitrophenyl)acetamide involves its interaction with the NMDA receptor. This compound binds to the glycine site on the NMDA receptor and enhances the binding of glycine to the receptor. This results in an increase in the activity of the NMDA receptor and the subsequent enhancement of synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound has been found to enhance long-term potentiation (LTP), which is a process that is involved in the formation of new memories. This compound has also been shown to increase the release of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-[(2-anilino-2-oxoethyl)thio]-N-(3-nitrophenyl)acetamide has several advantages for lab experiments. This compound is a highly specific and potent enhancer of the NMDA receptor, which makes it a useful tool for studying the role of the NMDA receptor in learning and memory. This compound is also relatively stable and easy to synthesize, which makes it a convenient compound to work with in the lab.
However, there are also some limitations to using this compound in lab experiments. This compound has been shown to have some toxicity at high concentrations, which can limit its use in certain experiments. This compound also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 2-[(2-anilino-2-oxoethyl)thio]-N-(3-nitrophenyl)acetamide. One direction is to investigate the potential therapeutic applications of this compound in the treatment of cognitive disorders such as Alzheimer's disease. Another direction is to study the long-term effects of this compound on synaptic plasticity and learning and memory. Additionally, further research is needed to fully understand the mechanism of action of this compound and its interactions with other neurotransmitter systems.
Conclusion
In conclusion, this compound is a thioester derivative of acetamide that has potential applications in scientific research, particularly in the field of neuroscience. This compound enhances the activity of the NMDA receptor, which can lead to improved synaptic plasticity and learning and memory. This compound has several advantages for lab experiments, but also has some limitations. Future research on this compound should focus on its potential therapeutic applications and its long-term effects on synaptic plasticity and learning and memory.